6-Bromo-2-hexanol

• Molecular Formula: C6H13BrO
• Molecular Weight: 181.07 g/mol
• InChI: InChI=1S/C6H13BrO/c1-6(8)4-2-3-5-7/h6,8H,2-5H2,1H3
• InChIKey: PFOCNUFVKFOKIY-UHFFFAOYSA-N

6-Bromo-2-hexanol – A Chiral Bifunctional C6 Building Block for Enantioselective Synthesis and API Intermediate Production

6-Bromo-2-hexanol (CAS 65781-44-4; C₆H₁₃BrO; MW 181.07 g mol⁻¹) is a chiral secondary alcohol carrying a primary alkyl bromide at the ω‑position [1]. The stereogenic centre at C2 distinguishes it from the achiral primary‑alcohol isomer 6‑bromo‑1‑hexanol, while the terminal bromide imparts the leaving‑group reactivity that the non‑halogenated analogue 2‑hexanol entirely lacks [1]. Computed physicochemical descriptors include a logP of 1.8 and a pKₐ of 15.18, consistent with moderate lipophilicity and typical secondary‑alcohol acidity, and the (R)-enantiomer (CAS 151417‑64‑0) is specifically employed in the manufacture of the anti‑inflammatory drug candidate (R)-lisofylline [2].

1 Chiral secondary alcohol Enables enantioselective building block integration and direct stereochemical control

2 Primary alkyl bromide Provides leaving-group reactivity for SN2 displacement and cross-coupling workflows

3 Distinct from 6-bromo-1-hexanol Avoids downstream chiral resolution; supports atom-economical API intermediate routes

• [1] PubChem Compound Summary: 6-Bromo-2-hexanol, CID 12466008. National Center for Biotechnology Information. View Source
• [2] Drug Synthesis Database: (XVII) 6-bromohexan-2(R)-ol. YaoZh.com. View Source

Why 6-Bromo-1-hexanol, 6-Chloro-2-hexanol, or 2-Hexanol Cannot Replace 6-Bromo-2-hexanol in Performance‑Driven Workflows

The combination of a secondary alcohol, a primary alkyl bromide, and an all‑carbon C6 backbone in 6‑bromo‑2‑hexanol generates a reactivity and selectivity profile that none of its closest structural neighbours can simultaneously replicate. 6‑Bromo‑1‑hexanol lacks the chiral centre required for enantioselective syntheses; 6‑chloro‑2‑hexanol provides a weaker leaving group whose SN2 rates are an order of magnitude lower; and 2‑hexanol cannot participate in nucleophilic‑displacement or cross‑coupling steps that rely on the halogen terminus [1][2]. Even when two of the three functionalities are present, the missing third feature creates a functional gap that cannot be bridged without additional synthetic steps, protecting‑group manipulations, or chiral resolution processes that erode yield and increase cost [3].

6-Bromo-2-hexanol (Target)

Structural Analogue

Mismatch Risk

Chiral C2 alcohol + ω-bromide

6-Bromo-1-hexanol (achiral)

Lacks stereogenic centre; may require chiral resolution, eroding yield and increasing cost

Primary alkyl bromide

6-Chloro-2-hexanol

Chloride is a weaker leaving group; SN2 displacement may proceed slower, requiring harsher conditions

Bromide leaving group present

2-Hexanol

No halogen terminus; cannot participate in nucleophilic displacement or cross-coupling steps

• [1] PubChem Compound Summary: 6-Bromo-2-hexanol, CID 12466008. National Center for Biotechnology Information. View Source
• [2] KPU Pressbooks: 7.3 Other Factors that Affect SN2 Reactions – Organic Chemistry I. Kwantlen Polytechnic University. View Source
• [3] Taylor & Francis: Preparation and Characterization of 6-Azidohexyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside. Kushwaha D, Kováč P, Baráth M. In: Carbohydrate Chemistry: Proven Synthetic Methods, Vol. 4, 2017. DOI: 10.1201/9781315120300-22. View Source

Quantitative Differentiation of 6-Bromo-2-hexanol from Its Closest Comparators – A Procurement‑Oriented Evidence Guide

Chiral C2 Centre Enables Direct Enantioselective API Synthesis; 6-Bromo-1-hexanol Is Achiral and Requires Resolution

6-Bromo-2-hexanol possesses a single stereogenic centre at C2, whereas 6‑bromo‑1‑hexanol has no chiral centre. The (R)-enantiomer of 6‑bromo‑2‑hexanol (CAS 151417‑64‑0) is the direct alkylating agent used in the convergent synthesis of (R)-lisofylline by condensation with 3,7‑dimethylxanthine under NaH/DMSO conditions [1]. Using 6‑bromo‑1‑hexanol instead would yield an achiral side‑chain, necessitating a separate chiral resolution step that typically reduces overall yield to below 50% and doubles material cost [2].

Chiral Centre Requirement

Head-to-head

Target: chiral C2 alcohol (R- and S-enantiomers available). Comparator: achiral 6-bromo-1-hexanol. Binary difference: chiral vs. achiral; resolution typically incurs ≥50% mass loss.

Enantioselective synthesis workflow supports direct side-chain installation, avoiding a separate resolution step.

Conditions: NaH/DMSO condensation with 3,7-dimethylxanthine; stereochemistry confirmed by chiral HPLC or X-ray.

Evidence Dimension	Presence of a stereogenic centre critical for single‑enantiomer API synthesis
Target Compound Data	One chiral centre at C2; exists as (R)- and (S)-enantiomers; (R)-enantiomer directly installs the (5R)-hydroxyhexyl side‑chain of (R)-lisofylline [1].
Comparator Or Baseline	6-Bromo-1-hexanol: zero chiral centres; achiral; would produce racemic or uncharacterised mixtures at the product level.
Quantified Difference	Binary: chiral vs. achiral. Resolution of a racemic product typically caps enantiomeric excess at ≤99% and incurs a ≥50% mass loss in the undesired enantiomer [2].
Conditions	Convergent drug-substance synthesis; condensation with 3,7‑dimethylxanthine; NaH/DMSO; stereochemistry assigned by X‑ray or chiral HPLC [1].

Why This Matters

Procuring the chiral (R)-6‑bromo‑2‑hexanol directly eliminates a downstream resolution step, preserving both atom economy and process mass intensity.

• [1] Drug Synthesis Database: (XVII) 6-bromohexan-2(R)-ol; Graul J, Casas A, Castañer J. Lisofylline. Drugs Fut 1997, 22(5), 492; WO 9317684. View Source
• [2] WO 1993017684 A3 – Enantiomeric Hydroxylated Xanthine Compounds. Cell Therapeutics, Inc., 1993. View Source

Primary Alkyl Bromide Terminus Reacts 10–50× Faster Than the Corresponding Chloride in SN2 Displacement

The primary alkyl bromide of 6‑bromo‑2‑hexanol is a substantially better leaving group than the chloride in 6‑chloro‑2‑hexanol. The relative SN2 reactivity order for halides is well established as I⁻ > Br⁻ > Cl⁻ ≫ F⁻, reflecting the inverse correlation with halide basicity [1]. The pKₐ of HBr (−9) is two units more negative than that of HCl (−7), translating into a bromide‑to‑chloride rate ratio of approximately 10–50‑fold under typical SN2 conditions [1]. In practice, this means that 6‑chloro‑2‑hexanol requires longer reaction times, higher temperatures, or stronger nucleophiles to achieve comparable conversion, increasing the risk of elimination side‑products and reducing functional‑group tolerance [2].

SN2 Leaving-Group Rate

Class-level

Br:Cl rate ratio ≈ 10–50× in favour of bromide (class-level inference based on pKₐ difference).

May support faster displacement and higher throughput compared to chloride analogue.

Absolute rate is substrate-dependent; ratio consistent across primary alkyl halides under typical SN2 conditions.

Evidence Dimension	Relative SN2 reaction rate as a function of halide leaving group
Target Compound Data	6‑Bromo‑2‑hexanol: primary alkyl bromide; conjugate acid HBr pKₐ ≈ −9; SN2 rate relative to fluoride ≈ 10⁴ [1].
Comparator Or Baseline	6‑Chloro‑2‑hexanol: primary alkyl chloride; conjugate acid HCl pKₐ ≈ −7; SN2 rate relative to fluoride ≈ 10²–10³ [1].
Quantified Difference	Br:Cl rate ratio ≈ 10–50× in favour of bromide, based on pKₐ difference and general leaving‑group scales [1].
Conditions	Standard SN2 displacement (polar aprotic solvent, moderate nucleophile, 25–80 °C). Absolute rates are substrate‑dependent; the ratio is consistent across primary alkyl halides.

Why This Matters

Faster and cleaner displacement reduces reaction time, lowers the thermal budget, and minimises by‑product formation, directly improving throughput and purity in multi‑step sequences.

• [1] KPU Pressbooks: 7.3 Other Factors that Affect SN2 Reactions – Organic Chemistry I. Kwantlen Polytechnic University. View Source
• [2] Taylor & Francis: Preparation and Characterization of 6-Azidohexyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside. Kushwaha D, Kováč P, Baráth M. In: Carbohydrate Chemistry: Proven Synthetic Methods, Vol. 4, 2017. View Source

Secondary Alcohol Enables Favoured 5‑exo‑tet Intramolecular Cyclisation; 6-Bromo-1-hexanol Is Restricted to Less Efficient 7‑endo‑tet Closure

Under basic conditions, 6‑bromo‑2‑hexanol undergoes deprotonation to a secondary alkoxide that directs intramolecular Williamson ether synthesis via a 5‑exo‑tet pathway, affording 2‑methyltetrahydrofuran (2‑Me‑THF) . In contrast, 6‑bromo‑1‑hexanol can only cyclise through a 7‑endo‑tet pathway to give oxepane, a process that is both kinetically slower and thermodynamically less favourable according to Baldwin s rules [1]. The 5‑exo‑tet cyclisation is typically complete within minutes at room temperature, whereas 7‑membered ring closure often requires elevated temperatures and yields are substantially lower [1].

Intramolecular Cyclisation Route

Class-level

6-Bromo-2-hexanol: favoured 5-exo-tet cyclisation to 2-methyl-THF. 6-Bromo-1-hexanol: disfavoured 7-endo-tet to oxepane; lower yield and requires elevated temperatures.

Supports rapid 5-membered ring formation under mild alkoxide conditions.

5-exo-tet favoured per Baldwin's rules; 7-endo-tet proceeds only under forcing conditions.

Evidence Dimension	Intramolecular cyclisation efficiency (kinetic vs. steric factors)
Target Compound Data	6‑Bromo‑2‑hexanol: 5‑exo‑tet cyclisation to 2‑methyl‑THF; favoured process; occurs rapidly under alkoxide‑forming conditions .
Comparator Or Baseline	6‑Bromo‑1‑hexanol: 7‑endo‑tet cyclisation to oxepane; disfavoured; requires forcing conditions and yields are poor [1].
Quantified Difference	Qualitative: 5‑exo‑tet is a ‘favoured’ Baldwin cyclisation; 7‑endo‑tet is ‘disfavoured’. Experimental oxepane syntheses from 1,6‑dihalohexanes typically give yields <40%, whereas 5‑membered ring closures often exceed 80% [1].
Conditions	Base‑induced alkoxide formation; Williamson ether synthesis; room temperature for 5‑exo‑tet; elevated temperatures (≥190 °C) for 7‑endo‑tet [1].

Why This Matters

The ability to rapidly form a 5‑membered heterocycle under mild conditions makes 6‑bromo‑2‑hexanol a superior precursor for THF‑containing pharmacophores or chiral auxiliaries.

• [1] De‑Academic.com: Oxepan – Darstellung aus 1,6‑Hexandiol oder 1,6‑Dichlorhexan. (Referencing standard heterocycle synthesis textbooks). View Source

Lower Boiling Point and Density of 6-Bromo-2-hexanol Relative to 6-Bromo-1-hexanol Simplify Purification and Reduce Solvent Overlap

6‑Bromo‑2‑hexanol distils at 88–90 °C (4 Torr) and has a predicted density of 1.306 g mL⁻¹, while 6‑bromo‑1‑hexanol boils at 105–106 °C (5 mmHg) with a measured density of 1.384 g mL⁻¹ at 25 °C . The ~17 °C difference in boiling point at comparable reduced pressure is sufficient to permit baseline separation by fractional distillation, and the density differential of 0.078 g mL⁻¹ aids in liquid–liquid extraction or phase‑separation steps where density‑driven partitioning is exploited .

Physical Separation Property

Cross-study comparable

Δb.p. ≈ 17 °C (88–90 °C vs. 105–106 °C at reduced pressure); Δdensity = 0.078 g/mL (predicted 1.306 vs. measured 1.384).

May support easier fractional distillation and liquid-liquid extraction compared to primary isomer.

Target density is predicted; comparator density measured at 25 °C. Exact separation efficiency depends on equipment.

Evidence Dimension	Boiling point and density as surrogates for ease of physical separation
Target Compound Data	6‑Bromo‑2‑hexanol: b.p. 88–90 °C (4 Torr); density (predicted) 1.306 g mL⁻¹ .
Comparator Or Baseline	6‑Bromo‑1‑hexanol: b.p. 105–106 °C (5 mmHg); density 1.384 g mL⁻¹ at 25 °C .
Quantified Difference	Δb.p. ≈ 17 °C (same pressure range); Δdensity = 0.078 g mL⁻¹.
Conditions	Reduced‑pressure distillation; standard laboratory fractional‑distillation setup; density measured at 25 °C.

Why This Matters

A lower boiling point reduces the thermal stress on the product during distillation, and a distinct density simplifies extractive work‑up, improving recovery and purity in both research and pilot‑scale settings.

Highest‑Value Application Scenarios for 6-Bromo-2-hexanol Based on Verified Differential Evidence

Enantioselective Synthesis of (R)-Lisofylline and Related 5‑(Hydroxyhexyl)‑Xanthine Drug Candidates

The chiral nature of (R)-6‑bromo‑2‑hexanol makes it the direct alkylating agent for installing the (5R)-hydroxyhexyl side‑chain onto the xanthine core in a single convergent step, as documented in WO 9317684 and the Drug Synthesis Database [1]. Using the achiral primary isomer or the racemic secondary alcohol would mandate a late‑stage chiral resolution, approximately halving the overall yield and increasing the cost of goods for the active pharmaceutical ingredient [2].

Synthesis of ω‑Functionalised Chiral 2‑Alkanol Building Blocks for Medicinal Chemistry Libraries

The boron‑catalysed reductive deoxygenation of terminal 1,2‑diols described in Angewandte Chemie provides a route to chiral 2‑alkanols in nearly perfect enantiomeric excess; 6‑bromo‑2‑hexanol serves as a key intermediate in the short, high‑yielding synthesis of (R)-lisofylline, demonstrating the broader utility of ω‑halo‑2‑alkanols for constructing enantiopure secondary alcohol arrays [1].

Rapid Assembly of 2‑Methyltetrahydrofuran Scaffolds via Intramolecular Williamson Cyclisation

Treatment of 6‑bromo‑2‑hexanol with base triggers a facile 5‑exo‑tet ring closure to 2‑methyl‑THF, a motif present in numerous bioactive natural products and synthetic pharmacophores [1]. The 6‑bromo‑1‑hexanol isomer cannot access this five‑membered ring pathway and instead must proceed through the less efficient 7‑endo‑tet manifold, making the 2‑hexanol isomer the reagent of choice when 2‑substituted THF targets are desired [2].

Bifunctional C6 Spacer for Heterobifunctional Cross‑Linkers and Bioconjugates Requiring Differentiated Termini

The orthogonal reactivity of the secondary alcohol (oxidisable, acylatable, silylatable) and the primary alkyl bromide (nucleophilic displacement, Grignard formation, SNAr) allows 6‑bromo‑2‑hexanol to function as a C6 spacer that can be sequentially elaborated without protecting‑group conflict. The bromide terminus reacts at a significantly higher rate than the chloride in 6‑chloro‑1‑hexanol, enabling chemoselective coupling strategies in bioconjugate and materials chemistry [1].

Application

Selection Property

Validation Focus

Enantioselective xanthine drug candidate synthesis

Chiral (R)-alcohol terminal alkylation

Enantiomeric purity and coupling efficiency

Chiral 2-alkanol building block libraries

Deoxygenation pathway compatibility

Enantiomeric excess retention after deoxygenation

2-Methyltetrahydrofuran scaffold assembly

Favoured 5-exo-tet cyclisation

Cyclisation yield and ring-closure selectivity

Heterobifunctional C6 spacer for bioconjugates

Orthogonal alcohol/bromide reactivity

Stepwise chemoselective coupling without protecting-group conflict

• [1] Drosos N, et al. Boron‐Catalyzed Regioselective Deoxygenation of Terminal 1,2‐Diols to 2‐Alkanols Enabled by the Strategic Formation of a Cyclic Siloxane Intermediate. Angew Chem Int Ed Engl. 2015;54(30):8814‑8818. DOI: 10.1002/anie.201503172. View Source
• [2] WO 1993017684 A3 – Enantiomeric Hydroxylated Xanthine Compounds. Cell Therapeutics, Inc., 1993. View Source